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Introduction

LIH383 is a synthetic octapeptide that acts as a highly potent and selective agonist for the
atypical chemokine receptor 3 (ACKR3), also known as CXCR7. Developed by the
Luxembourg Institute of Health (LIH), this molecule was initially investigated for its potential in
pain relief. Unlike typical G protein-coupled receptors (GPCRs), ACKR3 does not primarily
signal through G proteins upon ligand binding. Instead, it functions as a scavenger receptor,
particularly for endogenous opioid peptides. By binding to ACKR3, LIH383 potentiates the
effects of endogenous opioids by preventing their sequestration by ACKR3, thereby increasing
their availability to bind to classical opioid receptors. This unique mechanism of action makes
LIH383 a valuable tool for studying the opioid system and a potential therapeutic agent for pain
and depression.

These application notes provide detailed protocols for the in vitro characterization of LIH383,
focusing on its binding to ACKR3, its ability to induce B-arrestin recruitment, and its functional
effect on opioid peptide scavenging.
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Quantitative Data Summary

The following table summarizes the key quantitative parameters for LIH383 activity from in vitro

studies.
Parameter Value Cell Line Assay Type Reference
EC50 (human [B-arrestin
0.61 nM us7 _
ACKR3) recruitment
EC50 (mouse B-arrestin
0.89 nM us7 _
ACKR3) recruitment

Signaling Pathway of LIH383 at ACKR3

LIH383 selectively binds to the atypical chemokine receptor ACKR3. This binding event does
not trigger the canonical G protein signaling cascade. Instead, it induces a conformational
change in the receptor that promotes the recruitment of intracellular 3-arrestin proteins. The
formation of the ACKR3-LIH383-[3-arrestin complex leads to the internalization of the receptor
and, importantly, the scavenging of endogenous opioid peptides from the extracellular space.
This action reduces the concentration of available opioids that can be cleared by ACKR3,
thereby increasing their local concentration to act on classical opioid receptors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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